Cas no 61865-99-4 ((e) isopropyl-1-propenylsulfide)

• Product Name: (e) isopropyl-1-propenylsulfide
• CAS No: 61865-99-4
• MF: C₆H₁₂S
• MW: 116.224480628967
• CID: 864073
• PubChem ID: 5463370
• Update Time: 2025-04-19

(e) isopropyl-1-propenylsulfide Chemical and Physical Properties

Names and Identifiers

• (e) isopropyl-1-propenylsulfide
• (E)-Isopropyl-1-propenylsulfide

• Inchi： 1S/C6H12S/c1-4-5-7-6(2)3/h4-6H,1-3H3/b5-4+
• InChI Key： IZLJYHRILGAGIM-SNAWJCMRSA-N
• SMILES： S(/C=C/C)C(C)C

Computed Properties

• Exact Mass: 116.06606
• Monoisotopic Mass: 116.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 55.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Thioenol ethers